Cas no 1600396-55-1 (1-(1-butoxy-2-iodoethyl)-4-chlorobenzene)

• Product Name: 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene
• CAS No: 1600396-55-1
• MF: C₁₂H₁₆ClIO
• MW: 338.612315177917
• CID: 5823039
• PubChem ID: 114772081
• Update Time: 2025-05-23

1-(1-butoxy-2-iodoethyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene
• EN300-1135323
• 1600396-55-1

• Inchi： 1S/C12H16ClIO/c1-2-3-8-15-12(9-14)10-4-6-11(13)7-5-10/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： JBMKSKOIWGRHFP-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)Cl)OCCCC

Computed Properties

• Exact Mass: 337.99344g/mol
• Monoisotopic Mass: 337.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene

Introduction to 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene (CAS No. 1600396-55-1)

1-(1-butoxy-2-iodoethyl)-4-chlorobenzene, identified by its Chemical Abstracts Service (CAS) number 1600396-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a benzene ring substituted with a butoxy group at the 1-position and a chloro group at the 4-position, further incorporates an iodoethyl side chain at the 2-position. The unique structural arrangement of this molecule makes it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of novel therapeutic compounds.

The butoxy and iodoethyl functional groups in 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene contribute to its reactivity, enabling it to participate in a wide range of chemical transformations. These transformations are crucial for constructing more complex molecular architectures, which are often required in drug design. The presence of the chloro group enhances the electrophilicity of the benzene ring, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry to link different molecular fragments together.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds derived from 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene. Researchers have been investigating its utility as a building block for synthesizing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodoethyl moiety, in particular, serves as a versatile handle for palladium-catalyzed reactions, allowing for the introduction of diverse functional groups that can modulate biological activity.

The synthesis of 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination or iodination of 4-chlorobenzyl alcohol, followed by etherification to introduce the butoxy group. Subsequent functionalization at the 2-position with an iodoethyl group completes the molecular structure. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, are frequently employed to achieve high yields and regioselectivity.

One of the most compelling aspects of 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene is its potential application in drug discovery. The benzene core is a common scaffold in many pharmacologically active compounds, and modifications at specific positions can significantly alter biological properties. The combination of the butoxy, chloro, and iodoethyl groups provides a rich palette for chemical manipulation, enabling researchers to fine-tune solubility, metabolic stability, and target binding affinity. This flexibility has led to several promising candidates entering preclinical development pipelines.

Recent advances in computational chemistry have further enhanced the utility of 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene as a drug-like scaffold. Molecular modeling studies have been conducted to predict how structural variations influenced by its substituents might impact interactions with biological targets. These studies have provided insights into optimizing key pharmacophoric elements for improved efficacy and reduced toxicity. For example, simulations have highlighted how tweaking the spatial orientation of the butoxy group could enhance binding affinity to protein receptors.

The pharmaceutical industry has also shown interest in leveraging 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene for developing antiviral and antibacterial agents. The structural features present in this compound allow for interactions with viral proteases or bacterial enzymes that are essential for their replication cycles. By designing analogs that retain key pharmacophoric elements while introducing modifications for better bioavailability or target specificity, researchers aim to discover next-generation therapeutics capable of overcoming existing resistance mechanisms.

In conclusion, 1-(1-butoxy-2-iodoethyl)-4-chlorobenzene (CAS No. 1600396-55-1) represents a significant asset in synthetic chemistry and drug development. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for constructing complex biologically active molecules. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play an increasingly pivotal role in advancing pharmaceutical innovation.